Cas no 98026-81-4 (3,5-dibromo-1H-pyrazole-4-carboxylic acid)

• Product Name: 3,5-dibromo-1H-pyrazole-4-carboxylic acid
• CAS No: 98026-81-4
• MF: C₄H₂Br₂N₂O₂
• MW: 269.878879070282
• CID: 4667788
• PubChem ID: 68367845
• Update Time: 2025-08-03

3,5-dibromo-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 3,5-dibromo-
• 3,5-dibromo-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C4H2Br2N2O2/c5-2-1(4(9)10)3(6)8-7-2/h(H,7,8)(H,9,10)
• InChI Key： HMYZODJJJKIHDK-UHFFFAOYSA-N
• SMILES： N1C(Br)=C(C(O)=O)C(Br)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3,5-dibromo-1H-pyrazole-4-carboxylic acid

Professional Introduction to 3,5-dibromo-1H-pyrazole-4-carboxylic acid (CAS No. 98026-81-4)

3,5-dibromo-1H-pyrazole-4-carboxylic acid, identified by the Chemical Abstracts Service (CAS) number 98026-81-4, is a significant heterocyclic compound that has garnered considerable attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the pyrazole family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and structural versatility. The presence of bromine substituents at the 3rd and 5th positions, along with a carboxylic acid functional group at the 4th position, imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.

The structural configuration of 3,5-dibromo-1H-pyrazole-4-carboxylic acid enables it to participate in various chemical reactions, including nucleophilic substitution, condensation, and coupling reactions, which are pivotal in synthesizing more complex molecules. Its molecular formula, C₄HBr₂N₂O₂, reflects its composition and suggests potential applications in the synthesis of intermediates for pharmaceuticals, agrochemicals, and specialty chemicals. The compound's stability under standard conditions further enhances its utility in laboratory settings and industrial processes.

In recent years, 3,5-dibromo-1H-pyrazole-4-carboxylic acid has been extensively studied for its pharmacological potential. Pyrazole derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The bromine atoms in this compound contribute to its bioisosteric properties with other halogenated heterocycles, which are often used to enhance binding affinity to biological targets. This feature has made 3,5-dibromo-1H-pyrazole-4-carboxylic acid a promising candidate for further derivatization and optimization.

One of the most compelling aspects of 3,5-dibromo-1H-pyrazole-4-carboxylic acid is its role as a key intermediate in the synthesis of novel therapeutic agents. Researchers have leveraged its structural framework to develop inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating pyrazole-based compounds that interact with enzymes involved in metabolic disorders and cancer progression. The carboxylic acid group at the 4th position allows for facile derivatization into esters or amides, expanding its synthetic versatility.

The carboxylate moiety also facilitates salt formation, which can improve the solubility and bioavailability of derived compounds. This property is particularly advantageous in pharmaceutical formulations where solubility is a critical factor for drug efficacy. Additionally, the bromine substituents provide handles for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures.

Recent advancements in computational chemistry have further highlighted the potential of 3,5-dibromo-1H-pyrazole-4-carboxylic acid as a pharmacophore. Molecular docking studies have identified its binding interactions with proteins associated with neurological disorders and autoimmune diseases. These findings suggest that derivatives of this compound could serve as lead candidates for developing new treatments. The integration of machine learning algorithms has accelerated the process of identifying promising analogs by predicting binding affinities and optimizing structural features.

The synthesis of 3,5-dibromo-1H-pyrazole-4-carboxylic acid typically involves multi-step organic transformations starting from commercially available precursors such as pyrazole or its derivatives. The bromination step is often carried out using brominating agents like N-bromosuccinimide (NBS) or molecular bromine (Br₂) under controlled conditions to ensure regioselectivity. The subsequent carboxylation reaction can be achieved through oxidation or hydrolysis methods, depending on the desired synthetic route.

In industrial applications, the scalability of synthesizing 3,5-dibromo-1H-pyrazole-4-carboxylic acid is an important consideration. Process optimization efforts have focused on improving yield and purity while minimizing waste generation. Green chemistry principles have been incorporated into these processes by employing catalytic methods and solvent systems that reduce environmental impact.

The safety profile of 3,5-dibromo-1H-pyrazole-4-carboxylic acid is another critical aspect that has been thoroughly evaluated through experimental studies. While handling should be conducted under appropriate laboratory conditions due to its reactivity with certain chemicals, it does not pose significant hazards when stored and handled properly. Its stability under various environmental conditions makes it suitable for long-term storage without degradation.

Future research directions involving 3,5-dibromo-1H-pyrazole-4-carboxylic acid include exploring its role in developing next-generation therapeutics. Innovations in medicinal chemistry are driving efforts to design compounds with enhanced selectivity and reduced side effects. The pyrazole scaffold offers a rich platform for such innovations due to its adaptability in modifying electronic and steric properties.

The growing interest in natural product-inspired drug discovery has also prompted investigations into biologically active pyrazoles derived from microbial or plant sources. By incorporating structural motifs similar to those found in natural products into derivatives of 3,5-dibromo-1H-pyrazole-4-carboxylic acid, researchers aim to uncover novel bioactive molecules with therapeutic potential.

In conclusion,3 ,5 - dibromo - 1 H - pyrazole - 4 - carbox ylic aci d ( CAS No . 98026 - 81 - 4 ) remains a cornerstone compound in medicinal chemistry with diverse applications ranging from academic research to industrial synthesis . Its unique structural features , coupled with recent advancements in synthetic methodologies and computational biology , position it as a valuable building block for developing innovative pharmaceuticals . As research continues to uncover new therapeutic targets , the significance of this compound is expected to grow further , driving innovation across multiple scientific disciplines .